Cas no 46273-15-8 (1-(naphthalen-1-yl)guanidine Hydrochloride)

• Product Name: 1-(naphthalen-1-yl)guanidine Hydrochloride
• CAS No: 46273-15-8
• MF: C₁₁H₁₁N₃
• MW: 185.225141763687
• MDL: MFCD16653189
• CID: 4458509
• PubChem ID: 409369
• Update Time: 2025-06-13

1-(naphthalen-1-yl)guanidine Hydrochloride Chemical and Physical Properties

Names and Identifiers

• N-1-NAPHTHYLGUANIDINE
• 1-(naphthalen-1-yl)guanidine hydrochloride
• Naphthylguanidin
• DTXCID60279432
• EN300-236713
• 1-(1-naphthyl)guanidine
• N-NAPHTHALEN-1-YLGUANIDINE
• DTXSID30328325
• N-(naphthalen-1-yl)guanidine
• AKOS011667947
• 46273-15-8
• 1-(naphthalen-1-yl)guanidine
• MFCD16653189
• SCHEMBL1741823
• 2-naphthalen-1-ylguanidine
• SY339704
• 1-(naphthalen-1-yl)guanidine Hydrochloride

• MDL： MFCD16653189
• Inchi： 1S/C11H11N3/c12-11(13)14-10-7-3-5-8-4-1-2-6-9(8)10/h1-7H,(H4,12,13,14)
• InChI Key： UUWDYPFBBKWIRT-UHFFFAOYSA-N
• SMILES： N(C1=C2C(C=CC=C2)=CC=C1)C(=N)N

Computed Properties

• Exact Mass: 185.095297364Da
• Monoisotopic Mass: 185.095297364Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 221
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 64.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes

Additional information on 1-(naphthalen-1-yl)guanidine Hydrochloride

Research Brief on 1-(Naphthalen-1-yl)guanidine Hydrochloride (CAS: 46273-15-8): Recent Advances and Applications

1-(Naphthalen-1-yl)guanidine Hydrochloride (CAS: 46273-15-8) is a chemically synthesized guanidine derivative that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its naphthalene moiety, has been explored for its potential applications in drug discovery, particularly as a scaffold for designing enzyme inhibitors and receptor modulators. Recent studies have highlighted its role in targeting various biological pathways, making it a promising candidate for therapeutic development.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers investigated the inhibitory effects of 1-(naphthalen-1-yl)guanidine Hydrochloride on protein kinases involved in inflammatory responses. The study demonstrated that this compound exhibits selective inhibition against specific kinase isoforms, suggesting its potential as a lead compound for developing anti-inflammatory agents. The molecular docking simulations further revealed strong binding affinities, corroborating its efficacy at the molecular level.

Another notable application of 1-(naphthalen-1-yl)guanidine Hydrochloride was reported in a recent Nature Communications article, where it was utilized as a key intermediate in the synthesis of novel anticancer agents. The researchers synthesized a series of derivatives and evaluated their cytotoxicity against various cancer cell lines. The results indicated that certain derivatives exhibited potent activity, particularly against breast and lung cancer cells, with IC50 values in the low micromolar range. This underscores the compound's versatility in medicinal chemistry.

Beyond its therapeutic potential, 1-(naphthalen-1-yl)guanidine Hydrochloride has also been employed in biochemical assays to study guanidine-based interactions. A 2024 study in Analytical Biochemistry detailed its use as a fluorescent probe for detecting protein-ligand interactions, leveraging its intrinsic fluorescence properties. This innovative application opens new avenues for real-time monitoring of biochemical processes, enhancing our understanding of molecular dynamics.

Despite these advancements, challenges remain in optimizing the pharmacokinetic properties of 1-(naphthalen-1-yl)guanidine Hydrochloride derivatives. Recent pharmacokinetic studies, as reported in Drug Metabolism and Disposition, have identified issues such as low oral bioavailability and rapid clearance. However, structural modifications, including the introduction of hydrophilic groups, have shown promise in addressing these limitations, paving the way for improved drug candidates.

In conclusion, 1-(naphthalen-1-yl)guanidine Hydrochloride (CAS: 46273-15-8) continues to be a focal point in chemical biology and pharmaceutical research. Its diverse applications—from kinase inhibition to anticancer agent development—highlight its significance. Future research should focus on overcoming pharmacokinetic hurdles and expanding its therapeutic repertoire, ensuring its transition from bench to bedside.